Cas no 62702-49-2 (Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester)
62702-49-2 structure
Product Name:Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester
CAS No:62702-49-2
MF:C13H16O4
MW:236.263744354248
CID:434701
PubChem ID:58982809
Update Time:2025-04-19
Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester
- (4-hydroxycyclohexyl) 4-hydroxybenzoate
- SCHEMBL13002524
- SCHEMBL767676
- SCHEMBL767675
- 62702-49-2
- 4-Hydroxycyclohexyl 4-hydroxybenzoate
- SCHEMBL795709
- DTXSID90730768
-
- Inchi: 1S/C13H16O4/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-4,11-12,14-15H,5-8H2
- InChI Key: MPRLZMKQCOIAFX-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)O)=O)C1CCC(CC1)O
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
62702-49-2 (Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester) Related Products
- 2664-60-0(Dodecyl 4-hydroxybenzoate)
- 1085-12-7(n-Heptyl 4-Hydroxybenzoate)
- 71067-09-9(4-Hydroxybenzoic acid hexadecylester)
- 1219-38-1(N-Octyl 4-Hydroxybenzoate)
- 6521-29-5(Pentyl Paraben)
- 1083-27-8(Hexyl 4-hydroxybenzoate)
- 17696-61-6(Butan-2-yl 4-Hydroxybenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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